Cas no 2169-27-9 (Benzoic acid, 2,3-bis(phenylmethoxy)-, methyl ester)

• Product Name: Benzoic acid, 2,3-bis(phenylmethoxy)-, methyl ester
• CAS No: 2169-27-9
• MF: C₂₂H₂₀O₄
• MW: 348.391806602478
• CID: 1403899
• PubChem ID: 10665397
• Update Time: 2025-04-20

Benzoic acid, 2,3-bis(phenylmethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3-bis(phenylmethoxy)-, methyl ester
• methyl 2,3-bis(phenylmethoxy)benzoate
• DTXSID70443248
• QOJGUIGQUAMSII-UHFFFAOYSA-N
• Bis-benzyloxy benzoic acid methyl ester
• MFCD30602672
• 2169-27-9
• D84390
• METHYL 2,3-BIS(BENZYLOXY)BENZOATE
• SCHEMBL1305662

• Inchi： 1S/C22H20O4/c1-24-22(23)19-13-8-14-20(25-15-17-9-4-2-5-10-17)21(19)26-16-18-11-6-3-7-12-18/h2-14H,15-16H2,1H3
• InChI Key： QOJGUIGQUAMSII-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=C(C(=O)OC)C=CC=C1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 348.1362
• Monoisotopic Mass: 348.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76